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Compound of Interest

Compound Name: Surfactin C1

Cat. No.: B15605438 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and

compliant laboratory environment is paramount. This guide provides essential safety and

logistical information for the proper disposal of Surfactin C1, a potent cyclic lipopeptide

biosurfactant. Adherence to these procedures will help maintain a secure workspace and

minimize environmental impact.

Immediate Safety and Handling Precautions
While one safety data sheet indicates that Surfactin is not classified as a hazardous substance

according to the Globally Harmonized System (GHS), it is crucial to follow standard laboratory

safety protocols.[1] Always handle Surfactin C1 in a well-ventilated area and wear appropriate

personal protective equipment (PPE), including gloves, eye protection, and a lab coat.[2][3] In

case of accidental release, absorb the spill with an inert material and clean the area with

detergent and water.[4]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and safety-related data for

Surfactin.
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Property Value Source

Molecular Formula C₅₃H₉₃N₇O₁₃ [5]

Molecular Weight 1036.34 g/mol [2]

Appearance White to faint yellow powder [2]

Solubility Soluble in ethanol (10 mg/mL) [2][5]

Storage Temperature 2-8°C [2][5]

GHS Hazard Class Not classified [1]

Personal Protective Equipment
Dust mask type N95 (US),

Eyeshields, Gloves
[2]

Step-by-Step Disposal Protocol
Given that biosurfactants like Surfactin are generally considered biodegradable, the disposal

procedure should focus on minimizing environmental release and adhering to local regulations

for non-hazardous chemical waste.[6][7]

1. Decontamination (Optional but Recommended):

For an added layer of precaution, especially when working with biologically active materials,

consider treating the Surfactin C1 waste with a suitable inactivating agent. Autoclaving is a

common and effective method for deactivating biological materials.

2. Dilution:

For small quantities of Surfactin C1 solutions, dilute them significantly with water. This

reduces the concentration and potential impact on aquatic life, although Surfactin is noted for

its biodegradability.

3. pH Neutralization:

Check the pH of the diluted solution. If it is not within the neutral range (pH 6-8), adjust it

accordingly using appropriate neutralizing agents (e.g., a weak acid or base).
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4. Compliance with Local Regulations:

Always consult your institution's Environmental Health and Safety (EHS) office and local

wastewater disposal regulations. Some municipalities may have specific requirements for the

disposal of laboratory chemicals, even those considered non-hazardous.

5. Waste Stream Segregation:

Dispose of the neutralized and diluted Surfactin C1 solution down the drain with copious

amounts of water, provided this is in accordance with your local regulations.

Solid Surfactin C1 waste and contaminated materials (e.g., gloves, absorbent pads) should

be collected in a designated, clearly labeled waste container for non-hazardous solid

chemical waste.

6. Documentation:

Maintain a record of the disposal, including the date, quantity, and method used. This is good

laboratory practice and may be required for regulatory compliance.

Experimental Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of Surfactin C1.
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Start: Surfactin C1 Waste

Step 1: Decontaminate (Optional)
 e.g., Autoclave

Step 2: Dilute with Water

Step 3: Neutralize pH (if necessary)

Step 4: Check Local Regulations

Step 5a: Dispose via Drain
 (with excess water)

Permitted

Step 5b: Dispose as Solid Waste

Not Permitted

Step 6: Document Disposal

Click to download full resolution via product page

Surfactin C1 Disposal Workflow

Disclaimer: This document provides general guidance. Always consult your institution's specific

safety protocols and the most current Safety Data Sheet (SDS) for Surfactin C1 before

handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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